Cas no 1805612-73-0 (4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid
• CAS No: 1805612-73-0
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4898208
• Update Time: 2025-07-23

4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid

• Inchi： 1S/C8H6F2N2O4/c1-3-5(8(13)14)6(7(9)10)4(2-11-3)12(15)16/h2,7H,1H3,(H,13,14)
• InChI Key： FFMSJQZJHFZWMN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C)C=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid

Introduction to 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid (CAS No. 1805612-73-0)

4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid, identified by the chemical formula CAS No. 1805612-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and methyl substituents, along with the nitro group, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the design of bioactive molecules, where the introduction of fluorine atoms can significantly improve pharmacokinetic profiles. In recent years, there has been a surge in research focusing on fluorinated compounds, driven by their superior pharmacological properties. The methyl group, while less reactive, contributes to the overall steric and electronic environment of the molecule, influencing its reactivity and interaction with biological targets.

The nitro group in 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid serves multiple purposes in chemical synthesis. It can act as a versatile handle for further functionalization, enabling the introduction of additional substituents or modifications. Moreover, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, making it useful in designing molecules with specific binding characteristics. This has been particularly relevant in the development of ligands for enzyme inhibition and receptor binding studies.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid as a building block for novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation. The structural features of this molecule allow for fine-tuning of its biological activity, making it a promising candidate for further optimization.

In addition to its pharmaceutical applications, this compound has also shown potential in agrochemical research. The unique combination of substituents makes it a suitable candidate for developing novel pesticides and herbicides. These compounds often require specific chemical properties to effectively interact with biological targets in plants and pests, and 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid provides an excellent starting point for such endeavors.

The synthesis of 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of appropriately substituted pyridines followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has further improved the efficiency and sustainability of these synthetic processes.

One notable aspect of working with this compound is its stability under various reaction conditions. The presence of both electron-withdrawing and electron-donating groups helps stabilize intermediates during synthesis, reducing unwanted side reactions. This stability is crucial for large-scale production and ensures that the final product meets stringent quality standards.

From a computational chemistry perspective, 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid has been extensively studied using various modeling techniques. These studies have provided valuable insights into its electronic structure, reactivity, and interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have helped researchers predict how this compound might behave in different environments, aiding in the design of more effective derivatives.

The growing interest in fluorinated compounds has also led to innovative synthetic methodologies tailored to introducing fluorine atoms into complex molecular frameworks. Techniques such as metal-catalyzed cross-coupling reactions and electrochemical fluorination have opened new avenues for modifying this compound and its derivatives. These advancements have not only improved synthetic efficiency but also expanded the range of possible applications.

In conclusion, 4-(Difluoromethyl)-2-methyl-5-nitropyridine-3-carboxylic acid (CAS No. 1805612-73-0) is a versatile and highly functionalized compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery and development efforts worldwide.